Cas no 58901-89-6 (Oxiranecarbonitrile, 3-methyl-3-propyl-)

• Product Name: Oxiranecarbonitrile, 3-methyl-3-propyl-
• CAS No: 58901-89-6
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 340478
• PubChem ID: 21518311
• Update Time: 2025-05-23

Oxiranecarbonitrile, 3-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• Oxiranecarbonitrile, 3-methyl-3-propyl-
• 3-methyl-3-propyloxirane-2-carbonitrile
• DTXSID80615479
• EN300-699705
• SCHEMBL11867284
• 58901-89-6

• Inchi： 1S/C7H11NO/c1-3-4-7(2)6(5-8)9-7/h6H,3-4H2,1-2H3
• InChI Key： WRHJTRMKXAMWMX-UHFFFAOYSA-N
• SMILES： O1C(C#N)C1(C)CCC

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.32

Additional information on Oxiranecarbonitrile, 3-methyl-3-propyl-

Oxiranecarbonitrile, 3-methyl-3-propyl-

Oxiranecarbonitrile, 3-methyl-3-propyl- (CAS No: 58901-89-6) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as methylpropyloxirane carbonitrile, is a derivative of oxirane (ethylene oxide) with a nitrile group attached at the 3-position. The structure of this compound is characterized by a three-membered cyclic ether ring (epoxide) substituted with both methyl and propyl groups at the same carbon atom, along with a nitrile functional group. This unique combination of functional groups makes it highly reactive and valuable in numerous chemical reactions and industrial processes.

The synthesis of Oxiranecarbonitrile, 3-methyl-3-propyl typically involves the reaction of epoxides with nitrile-containing reagents under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its purity. The compound's reactivity is primarily attributed to the electron-withdrawing nature of the nitrile group and the strained epoxide ring, which facilitates nucleophilic attacks and other transformations.

One of the most notable applications of Oxiranecarbonitrile, 3-methyl-3-propyl is in the field of polymer chemistry. It serves as a key monomer in the production of high-performance polymers, including thermoplastics and elastomers. These polymers exhibit excellent mechanical properties, thermal stability, and resistance to environmental degradation, making them ideal for use in automotive components, electronic devices, and aerospace applications. Recent studies have highlighted its potential in developing bio-based polymers, aligning with the growing demand for sustainable materials.

In addition to polymer applications, Oxiranecarbonitrile, 3-methyl-3-propyl finds extensive use in organic synthesis as an intermediate for constructing complex molecules. Its ability to undergo various nucleophilic additions and ring-opening reactions makes it a valuable building block in drug discovery and agrochemical development. For instance, researchers have utilized this compound to synthesize bioactive compounds targeting specific enzymes involved in cancer progression and neurodegenerative diseases.

The chemical stability of Oxiranecarbonitrile, 3-methyl-3-propyl has been extensively studied under different environmental conditions. Recent findings indicate that it exhibits remarkable stability under standard storage conditions but can undergo hydrolysis under acidic or basic conditions to form corresponding glycolic acid derivatives. This property is exploited in controlled-release drug delivery systems where precise degradation rates are required.

From an environmental perspective, the biodegradation pathways of Oxiranecarbonitrile, 3-methyl-3-propyl have been investigated to assess its impact on ecosystems. Studies reveal that it undergoes microbial degradation under aerobic conditions, producing non-toxic byproducts such as carbon dioxide and water. These findings are crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, Oxiranecarbonitrile, 3-methyl-3-propyl (CAS No: 58901-89-6) stands out as a multifaceted compound with diverse applications across industries. Its unique chemical structure enables it to serve as both a reactive intermediate and a building block for advanced materials. With ongoing research focusing on optimizing its synthesis methods and expanding its application scope, this compound is poised to play an increasingly important role in modern chemistry and materials science.